Cas no 2171529-64-7 (3-cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171529-64-7
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6234795
• PubChem ID: 165559381
• Update Time: 2025-06-15

3-cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1474674
• 2171529-64-7
• 3-[cyclopropyl(prop-2-yn-1-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H24N2O5/c1-2-13-27(16-11-12-16)24(30)22(14-23(28)29)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-10,16,21-22H,11-15H2,(H,26,31)(H,28,29)
• InChI Key： YUUOUQJMHUDCLW-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC#C)C1CC1

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-Cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171529-64-7)

3-Cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171529-64-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a propargyl carbamate, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These elements collectively contribute to its potential applications in drug discovery and development.

The cyclopropyl group is known for its strain energy and reactivity, making it a valuable component in the design of bioactive molecules. The propargyl carbamate moiety, on the other hand, introduces a versatile functional group that can participate in various chemical reactions, such as click chemistry and copper-catalyzed azide–alkyne cycloaddition (CuAAC). The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to protect amino groups during the assembly of complex peptides. The combination of these features makes 3-Cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a highly functional and adaptable molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory properties. Specifically, the cyclopropyl group has been linked to enhanced cellular uptake and improved pharmacokinetic profiles, which are crucial for the development of effective drugs.

In addition to its anti-inflammatory potential, 3-Cyclopropyl(prop-2-yn-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its use in targeted drug delivery systems. The presence of the propargyl carbamate moiety allows for the facile conjugation with targeting ligands or imaging agents through click chemistry. This property is particularly useful in the development of prodrugs and imaging agents for cancer diagnosis and treatment.

The fluorenylmethoxycarbonyl (Fmoc) protecting group plays a critical role in the synthesis and stability of this compound. It ensures that the amino group remains unreactive during multi-step synthetic processes, thereby facilitating the construction of complex molecular architectures. Once the desired molecule is synthesized, the Fmoc group can be easily removed under mild conditions, revealing the active amino functionality.

From a synthetic perspective, 3-Cyclopropyl(prop-2-yn-1-y l)carbamoyl -3 -({( 9 H -fluoren -9 - ylmethox ycarbony l)}amino )propanoic acid can be prepared using well-established methodologies. The synthesis typically involves several key steps: (1) formation of the propargyl carbamate from propargyl alcohol and an appropriate amine; (2) introduction of the cyclopropyl group via a cyclopropanation reaction; (3) protection of the amino group with Fmoc; and (4) final carboxylation to form the propanoic acid moiety. Each step requires careful optimization to ensure high yields and purity.

The physicochemical properties of 3-Cyclopropyl(prop -2 -yn -1 - y l )carbamo y l -3 -( {( 9 H -fluoren -9 - y lmeth ox ycarb ony l )}amin o )propanoic acid have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational behavior in solution and solid state.

In terms of biological evaluation, preliminary studies have demonstrated that this compound exhibits promising activity against various disease models. For example, it has shown significant inhibition of inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been tested for its cytotoxicity against cancer cell lines, with results indicating selective toxicity towards tumor cells while sparing normal cells.

The potential applications of 3-Cyclopr opy l(pro p -2 -yn -1 - y l )carbamo y l -3 -( {( 9 H -fluoren -9 - y lmeth ox ycarb ony l )}amin o )propanoic acid extend beyond traditional small molecule drugs. Its unique chemical properties make it an attractive candidate for use in advanced drug delivery systems, such as nanoparticles and liposomes. These delivery platforms can enhance the therapeutic index by improving drug solubility, stability, and targeted delivery to specific tissues or cells.

In conclusion, 3-Cyclopr opy l(pro p -2 -yn -1 - y l )carbamo y l -3 -( {( 9 H -fluoren -9 - y lmeth ox ycarb ony l )}amin o )propanoic acid (CAS No. 2171529-64-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer numerous opportunities for further exploration and development into novel therapeutic agents.